Cas no 438230-64-9 (4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438230-64-9
• MF: C₁₁H₁₅N₃S₂
• MW: 253.386899232864
• MDL: MFCD03075347
• CID: 3111591
• PubChem ID: 4047335
• Update Time: 2025-11-01

4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• SMR000306264
• 4-ethyl-5-(5-propylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
• VS-06250
• 4-ethyl-3-(5-propylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• CHEMBL1501518
• AK-968/41172031
• 4-ethyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(5-propyl-3-thienyl)-1H-1,2,4-triazole-5-thione
• EU-0049908
• 4-ethyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• MLS000727567
• SR-01000086005-1
• HMS2693E12
• ALBB-003172
• H22600
• 4-ethyl-3-(5-propyl-3-thiophenyl)-1H-1,2,4-triazole-5-thione
• CS-0323156
• cid_4047335
• 438230-64-9
• AKOS001690470
• MFCD03075347
• BDBM80204
• DTXSID501333720
• SR-01000086005
• BBL017530
• STK449302

• MDL： MFCD03075347
• Inchi： 1S/C11H15N3S2/c1-3-5-9-6-8(7-16-9)10-12-13-11(15)14(10)4-2/h6-7H,3-5H2,1-2H3,(H,13,15)
• InChI Key： NZPARKRYTNNNCS-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CCC)C1=NNC(N1CC)=S

Computed Properties

• Exact Mass: 253.07073984Da
• Monoisotopic Mass: 253.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 438230-64-9)

The compound 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 438230-64-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the triazole-thiol moiety in its structure has been shown to confer significant bioactivity, particularly in inhibiting key enzymatic pathways involved in microbial proliferation and tumor growth. Researchers have also explored its potential as a modulator of oxidative stress, with preliminary data suggesting neuroprotective effects in in vitro models.

One of the most notable advancements in the study of 438230-64-9 is the development of more efficient synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly improves yield and reduces the production of unwanted byproducts. This methodological breakthrough is expected to facilitate further pharmacological evaluations and scale-up processes for potential clinical trials.

In terms of biological evaluation, recent in vitro studies have demonstrated potent inhibitory activity against a range of Gram-positive bacteria, with MIC values comparable to established antibiotics. Molecular docking simulations suggest that this activity may be attributed to the compound's ability to disrupt bacterial cell wall synthesis by binding to key penicillin-binding proteins. These findings position 438230-64-9 as a potential lead compound for addressing the growing challenge of antibiotic resistance.

The anticancer potential of 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol has also been extensively investigated. A 2024 study published in Bioorganic Chemistry reported selective cytotoxicity against several cancer cell lines, particularly those with overexpression of EGFR. The compound appears to induce apoptosis through mitochondrial pathways while showing minimal toxicity to normal cells at therapeutic concentrations, suggesting a favorable therapeutic window.

Pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While demonstrating good oral bioavailability in rodent models, researchers have identified certain metabolic liabilities that may require structural optimization. Current efforts are focused on developing prodrug strategies to enhance metabolic stability without compromising the compound's biological activity.

Looking forward, the research community anticipates that 438230-64-9 will continue to be an important subject of investigation. Several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives with improved potency and selectivity. Additionally, the compound's potential applications in combination therapies and its role in addressing multidrug resistance mechanisms represent promising avenues for future research.

In conclusion, the accumulating body of evidence suggests that 4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol represents a versatile pharmacophore with multiple therapeutic applications. While challenges remain in its development, particularly in optimizing its pharmacokinetic profile, the compound's unique biological activities make it a compelling candidate for further drug discovery efforts in antimicrobial and anticancer research.